Cas no 90038-21-4 (Tatsinine)

• Product Name: Tatsinine
• CAS No: 90038-21-4
• Molecular Formula: C₂₂H₃₅NO₆
• Molecular Weight: 409.516407251358
• CID: 2023953
• PubChem ID: 98105485

Tatsinine Properties

Names and Identifiers

• Tatsinine
• (1α,14α,16β)-20-Ethyl-16-methoxy-4-methylaconitane-1,7,8,9,14-pentol (ACI)
• AKOS040763146
• 90038-21-4

• InChIKey： SAENAALZZONVML-KPTQCIDWSA-N
• Inchi： 1S/C22H35NO6/c1-4-23-10-18(2)6-5-15(24)21-13-7-11-12(29-3)8-20(27,22(13,28)16(11)25)19(26,17(21)23)9-14(18)21/h11-17,24-28H,4-10H2,1-3H3/t11-,12+,13+,14-,15+,16+,17-,18+,19-,20+,21-,22+/m1/s1
• SMILES： O[C@H]1CC[C@]2(CN([C@@H]3[C@]4([C@]5(C[C@H](OC)[C@@H]6[C@@H]([C@]5([C@H]([C@@]13[C@@H]2C4)C6)O)O)O)O)CC)C

Computed Properties

• Exact Mass: 409.24643784g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 409.24643784g/mol
• Heavy Atom Count: 29
• Complexity: 766
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids